(2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile

• IUPAC Name: (2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile
• InChI: InChI=1S/C18H14ClNO/c1-21-18-11-5-14(6-12-18)3-2-4-16(13-20)15-7-9-17(19)10-8-15/h2-12H,1H3/b3-2+,16-4-
• InChI Key: FETJJWJRLDRGDW-CYTILCLQSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC=C(C#N)C2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C=C(/C#N)\C2=CC=C(C=C2)Cl
• Molecular Formula: C18H14ClNO
• Molecular Weight: 295.8 g/mol

Description

(2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile is an organic compound characterized by the presence of a chlorophenyl group, a methoxyphenyl group, and a penta-2,4-dienenitrile backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile typically involves a multi-step process:

Formation of the penta-2,4-dienenitrile backbone: This can be achieved through a Knoevenagel condensation reaction between an aldehyde and a nitrile compound in the presence of a base such as piperidine.

Introduction of the chlorophenyl and methoxyphenyl groups: These groups can be introduced through a Suzuki coupling reaction, where the penta-2,4-dienenitrile backbone is reacted with chlorophenylboronic acid and methoxyphenylboronic acid in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced derivatives.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Reduced derivatives with hydrogenated double bonds.

Substitution: Substituted derivatives with new functional groups replacing the chlorine atom.

Scientific Research Applications

Chemistry

In chemistry, (2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile can be used as a building block for the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

In biological research, this compound may be studied for its potential biological activity. Compounds with similar structures have been investigated for their antimicrobial, anticancer, and anti-inflammatory properties.

Medicine

In the field of medicine, derivatives of (2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile could be explored for their therapeutic potential. Research may focus on their ability to interact with specific biological targets and pathways.

Industry

In industry, this compound could be used in the development of new materials with unique properties. For example, it may be incorporated into polymers or used as a precursor for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of (2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to a biological response. The exact pathways involved would require detailed study through experimental research.

Comparison with Similar Compounds

Similar Compounds

(2E,4E)-2-(4-chlorophenyl)-5-(4-hydroxyphenyl)penta-2,4-dienenitrile: Similar structure but with a hydroxy group instead of a methoxy group.

(2E,4E)-2-(4-bromophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile: Similar structure but with a bromine atom instead of a chlorine atom.

Uniqueness

The uniqueness of (2E,4E)-2-(4-chlorophenyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile lies in its specific combination of functional groups, which may confer distinct chemical and biological properties. This makes it a valuable compound for research and development in various fields.